![molecular formula C9H9Cl2N3 B3235905 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine CAS No. 1357086-93-1](/img/structure/B3235905.png)
2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine
Overview
Description
2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine is a chemical compound that belongs to the pyrrolopyrimidine family. It has been used extensively in scientific research due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine has been extensively used in scientific research due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential to inhibit protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. It has also been studied for its potential to inhibit the growth of cancer cells and to treat various diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine is not fully understood. However, it is believed to work by inhibiting the activity of protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. By inhibiting the activity of these enzymes, this compound may prevent the growth and proliferation of cancer cells and treat various diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. By inhibiting the activity of these enzymes, this compound may prevent the growth and proliferation of cancer cells and treat various diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine has several advantages and limitations for lab experiments. One of the advantages is its potential to inhibit the activity of protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. This makes it a valuable tool for studying various diseases such as cancer, Alzheimer's, and Parkinson's. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine. One of the directions is to further study its potential to inhibit the activity of protein kinases and its potential applications in the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. Another direction is to study its potential toxicity and develop new methods to minimize its toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in various cellular processes such as cell growth, division, and differentiation. Its potential applications include the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. Further research is needed to fully understand its mechanism of action and potential applications in various fields.
properties
IUPAC Name |
2,4-dichloro-6-propylpyrrolo[3,4-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2N3/c1-2-3-14-4-6-7(5-14)12-9(11)13-8(6)10/h4-5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGKIUEPHNXERGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C2C(=C1)N=C(N=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701233203 |
Source
|
| Record name | 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701233203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1357086-93-1 |
Source
|
| Record name | 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1357086-93-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dichloro-6-propyl-6H-pyrrolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701233203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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